Cas no 745026-94-2 (1H-Pyrrole,1-(2-methoxy-1-methylethyl)-)

1H-Pyrrole,1-(2-methoxy-1-methylethyl)- is a substituted pyrrole derivative characterized by its unique methoxy and methylethyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its pyrrole core, which is a versatile heterocyclic scaffold. The presence of the 2-methoxy-1-methylethyl substituent enhances its solubility and reactivity, making it a valuable intermediate for the development of more complex molecules. Its structural features allow for selective modifications, enabling applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability and purity for research use.
1H-Pyrrole,1-(2-methoxy-1-methylethyl)- structure
745026-94-2 structure
Product Name:1H-Pyrrole,1-(2-methoxy-1-methylethyl)-
CAS No:745026-94-2
MF:C8H13NO
MW:139.194922208786
MDL:MFCD06334613
CID:560658
PubChem ID:5036497
Update Time:2025-05-28

1H-Pyrrole,1-(2-methoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,1-(2-methoxy-1-methylethyl)-
    • 1H-Pyrrole,1-(2-methoxy-1-methylethyl)-(9CI)
    • 1-(1-Methoxypropan-2-yl)-1H-pyrrole
    • 745026-94-2
    • Z55893076
    • MFCD06334613
    • HMS1752J19
    • AKOS008965148
    • 1-(1-methoxypropan-2-yl)pyrrole
    • MDL: MFCD06334613
    • Inchi: 1S/C8H13NO/c1-8(7-10-2)9-5-3-4-6-9/h3-6,8H,7H2,1-2H3
    • InChI Key: VSWHCGUKHPUWGJ-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)N1C=CC=C1

Computed Properties

  • Exact Mass: 139.099714038g/mol
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 14.2Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 182.6±23.0 °C at 760 mmHg
  • Flash Point: 64.2±22.6 °C
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

1H-Pyrrole,1-(2-methoxy-1-methylethyl)- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB540999-1 g
1-(1-Methoxypropan-2-yl)-1H-pyrrole; .
745026-94-2
1g
€321.30 2023-04-14
abcr
AB540999-250mg
1-(1-Methoxypropan-2-yl)-1H-pyrrole; .
745026-94-2
250mg
€191.60 2025-04-16
abcr
AB540999-500mg
1-(1-Methoxypropan-2-yl)-1H-pyrrole; .
745026-94-2
500mg
€246.20 2025-04-16
abcr
AB540999-1g
1-(1-Methoxypropan-2-yl)-1H-pyrrole; .
745026-94-2
1g
€319.10 2025-04-16
abcr
AB540999-5g
1-(1-Methoxypropan-2-yl)-1H-pyrrole; .
745026-94-2
5g
€1011.20 2025-04-16
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